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Abstract
Linalyl butyrate, a monoterpenoid ester, is a significant contributor to the aromatic profile of

various essential oils and is widely utilized in the flavor and fragrance industries. Its molecular

structure contains a single chiral center, giving rise to two stereoisomers: (R)-(-)-linalyl
butyrate and (S)-(+)-linalyl butyrate. While commercially available as a racemic mixture, the

individual enantiomers are likely to possess distinct sensory properties, a common

characteristic of chiral flavor and fragrance compounds. This technical guide provides a

comprehensive overview of the chirality and stereoisomers of linalyl butyrate, including its

physicochemical properties. Due to a notable gap in publicly available data for the individual

enantiomers, this guide also presents inferred properties based on its precursor, linalool, and

outlines general yet detailed experimental protocols for the enantioselective synthesis and

chiral separation of linalyl butyrate, drawing from established methodologies for related chiral

esters.

Introduction to Linalyl Butyrate
Linalyl butyrate is the ester formed from linalool, a naturally occurring terpene alcohol, and

butyric acid. It is valued for its complex fruity and floral aroma, often described as having notes

of pear, bergamot, and lavender.[1][2] The presence of a stereocenter at the C3 position of the

linalyl moiety dictates the existence of two enantiomeric forms, (R) and (S), which are mirror

images of each other.
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Physicochemical Properties of Racemic Linalyl Butyrate
The majority of commercially available linalyl butyrate is a racemic mixture, meaning it

contains equal amounts of the (R) and (S) enantiomers.[3] The properties of this mixture are

well-documented and summarized in the table below.

Property Value Reference(s)

Molecular Formula C₁₄H₂₄O₂ [4]

Molecular Weight 224.34 g/mol [4]

Appearance Colorless to pale yellow liquid [5]

Odor

Fruity, floral, sweet, with notes

of pear, bergamot, and

lavender.

[1][2]

Boiling Point 80-82 °C at 0.2 mmHg [5]

Density 0.892 g/mL at 25 °C [5]

Refractive Index 1.451 - 1.456 at 20 °C [5]

Solubility
Soluble in ethanol and oils;

insoluble in water.
[6]

CAS Number 78-36-4 [4]

Chirality and Stereoisomers
The chirality of linalyl butyrate originates from the tertiary alcohol carbon of the linalool

precursor. This asymmetric center results in two non-superimposable mirror-image isomers, the

(R) and (S) enantiomers.

(R)-(-)-Linalyl Butyrate (S)-(+)-Linalyl Butyrate

R_structure S_structureEnantiomers
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Figure 1: Enantiomers of Linalyl Butyrate

Inferred Sensory Properties of (R)- and (S)-Linalyl
Butyrate
Direct sensory data for the individual enantiomers of linalyl butyrate is not readily available in

scientific literature. However, the sensory properties of the precursor alcohol, linalool, have

been studied. (R)-(-)-linalool is often described as having a more woody, lavender-like aroma,

while (S)-(+)-linalool is perceived as being sweeter and more petitgrain-like.[6][7] It is highly

probable that these olfactory differences are carried over to the corresponding butyrate esters.

Enantiomer
Inferred Sensory Profile (based on
Linalool)

(R)-(-)-Linalyl Butyrate
Likely to be more woody and floral, with

pronounced lavender notes.

(S)-(+)-Linalyl Butyrate
Expected to be sweeter, fruitier, with citrus

(petitgrain-like) undertones.

Experimental Protocols for Enantioselective
Synthesis and Resolution
The preparation of enantiomerically enriched or pure linalyl butyrate can be approached

through two main strategies: enantioselective synthesis or resolution of the racemic mixture.

Enantioselective Synthesis via Enzymatic Esterification
Lipases are commonly employed for the enantioselective esterification of chiral alcohols. This

method relies on the enzyme's ability to preferentially acylate one enantiomer of a racemic

alcohol, leaving the other enantiomer unreacted.

Hypothetical Protocol for Lipase-Catalyzed Enantioselective Esterification of Linalool:

Materials:
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Racemic linalool

Butyric anhydride or vinyl butyrate (acyl donor)

Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)[8]

Anhydrous organic solvent (e.g., hexane or toluene)

Molecular sieves (for anhydrous conditions)

Procedure: a. To a solution of racemic linalool (1 equivalent) in anhydrous hexane, add

butyric anhydride (1.5 equivalents). b. Add immobilized lipase (e.g., 10% w/w of linalool). c.

The reaction mixture is agitated at a controlled temperature (e.g., 40-60°C) and monitored by

chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC). d.

Upon reaching approximately 50% conversion, the reaction is stopped by filtering off the

enzyme. e. The filtrate contains one enantiomer of linalyl butyrate and the unreacted

enantiomer of linalool. f. The products are separated by column chromatography.

Racemic Linalool

Enzymatic Esterification

Butyric Anhydride Immobilized Lipase
(e.g., Novozym 435)

Separation
(Column Chromatography)

(R)-Linalyl Butyrate (S)-Linalool (unreacted)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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